2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine

• CAS RN: 81851-12-9
• Molecular Formula: C13H10F3NOS
• Molecular Weight: 285.29 g/mol
• IUPAC Name: 2-[[3-(trifluoromethyl)phenyl]sulfinylmethyl]pyridine
• InChI: InChI=1S/C13H10F3NOS/c14-13(15,16)10-4-3-6-12(8-10)19(18)9-11-5-1-2-7-17-11/h1-8H,9H2
• InChI Key: NPRAIQAYWJLERV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CS(=O)C2=CC=CC(=C2)C(F)(F)F

Description

2-{[3-(Trifluoromethyl)benzene-1-sulfinyl]methyl}pyridine is a useful research compound. Its molecular formula is C13H10F3NOS and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of 2-(((3-trifluoromethylphenyl)thio)methylpyridine, hydrochloride (2.0 g) in methylene chloride (50 ml) at 0° C. was treated portionwise with m-chloroperoxybenzoic acid (1.5 g) over 1/2 hour. The mixture was allowed to warm to ambient temperature and the mixture was stirred a further 1/2 hour. The solution was washed with saturated Na2CO3 solution and water, dried (MgSO4) and evaporated. The residue was converted into the hydrochloride, in acetone with ethereal HCl solution, which was recrystallised from acetone-ether to give the title compound, hydrochloride (1.0 g) mp 135°-6° C. (Found: C,48.3; H,3.7; N,4.0 C13H10F3NOS.HCl requires C,48.4; H,3.45; N,4.35%).